Cas no 78182-91-9 (3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone)
78182-91-9 structure
3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
78182-91-9
C18H16O7
344.315
2057196
3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone Properties
Names and Identifiers
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- 3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
- 5,7-dihydroxy-8,3',4'-trimethoxyisoflavone
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- ZSTDUKYETPSCHO-UHFFFAOYSA-N
- InChI=1S/C18H16O7/c1-22-13-5-4-9(6-14(13)23-2)10-8-25-18-15(16(10)21)11(19)7-12(20)17(18)24-3/h4-8,19-20H,1-3H3
- COc1ccc(cc1OC)-c1coc2c(OC)c(O)cc(O)c2c1=O
3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone Related Literature
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Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
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Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
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3. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
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Xiaobin Peng,Takahide Kimura,Naoki Komatsu Chem. Commun., 2008, 1196-1198
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Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
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Xiaochuan Xu,Haipeng Zhang,Bin Liu,Jianhui Yang RSC Adv., 2020,10, 8286-8290
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Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
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Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
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Sining Yun,Yong Qin,Alexander R. Uhl,Nick Vlachopoulos,Min Yin,Dongdong Li,Xiaogang Han,Anders Hagfeldt Energy Environ. Sci., 2018,11, 476-526
78182-91-9 (3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone) Related Products
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- 119823-35-7(Triton RW 20 (9CI))
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